molecular formula C11H14O3 B2475488 1-Acetyl-4-methyl-2,6-dimethoxy-benzol CAS No. 31405-67-1

1-Acetyl-4-methyl-2,6-dimethoxy-benzol

Cat. No. B2475488
CAS RN: 31405-67-1
M. Wt: 194.23
InChI Key: PUIITOIZOJBGGN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Physical And Chemical Properties Analysis

The physical and chemical properties of “1-Acetyl-4-methyl-2,6-dimethoxy-benzol” are not explicitly mentioned in the sources I found .

Scientific Research Applications

Quantum Chemical Calculations

The molecule 1-acetyl-4-methyl-2,6-dimethoxy-benzol has been studied for its spectroscopic properties and antioxidant activity. Quantum chemical computations were performed to understand its molecular structure, vibrational frequencies, electronic absorption, and other properties. This research is significant in exploring the molecular and electronic structure of such compounds (Gökce et al., 2014).

Synthesis and Pharmacological Studies

Another important aspect of this molecule is its synthesis for pharmacological studies. For instance, it's been synthesized as an acetylcholinesterase inhibitor to study pharmacokinetic profiles. These types of studies are crucial for developing new drugs and understanding their behavior in biological systems (Iimura et al., 1989).

Chemical Reactivity and Formation

The molecule has been a subject of interest in studies exploring the formation of isomers during acetylation processes. Understanding these chemical reactions is vital for the synthesis of various derivatives and potentially active pharmaceutical ingredients (Korosi et al., 1984).

Catalytic and Chemical Properties

Research has also been conducted on the molecule's catalytic properties and its role in carbon-carbon bond formation. This is particularly important in the field of organometallic chemistry and the development of new catalysts (Fossey & Richards, 2004).

Mechanism of Toxicity

Studies on the mechanism of toxicity of related compounds, like N-acetyl-2,6-dimethyl- and N-acetyl-3,5-dimethyl-p-benzoquinone imines, provide insights into the toxicological aspects and safety profiles of such molecules (Fernando et al., 1980).

Safety and Hazards

The safety and hazards associated with “1-Acetyl-4-methyl-2,6-dimethoxy-benzol” are not explicitly mentioned in the sources I found .

Future Directions

The future directions for research on “1-Acetyl-4-methyl-2,6-dimethoxy-benzol” are not explicitly mentioned in the sources I found .

properties

IUPAC Name

1-(2,6-dimethoxy-4-methylphenyl)ethanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H14O3/c1-7-5-9(13-3)11(8(2)12)10(6-7)14-4/h5-6H,1-4H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PUIITOIZOJBGGN-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=C(C(=C1)OC)C(=O)C)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H14O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

194.23 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-Acetyl-4-methyl-2,6-dimethoxy-benzol

CAS RN

31405-67-1
Record name 1-(2,6-dimethoxy-4-methylphenyl)ethan-1-one
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.